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Compound of Interest

Compound Name: Dichotomine D

Cat. No.: B15587330

An in-depth analysis for researchers, scientists, and drug development professionals.

Executive Summary

This technical guide delves into the chemical and pharmacological properties of dichotomine
alkaloids isolated from Stellaria dichotoma. While the specific compound "Dichotomine D"
(CAS Number: 755036-50-1) remains structurally uncharacterized in the reviewed scientific
literature, this document provides a comprehensive overview of the well-documented [3-
carboline alkaloids and cyclic peptides from the same plant genus. This guide synthesizes
available data on their chemical properties, biological activities, and mechanisms of action,
supported by detailed experimental protocols and pathway diagrams to facilitate further
research and drug discovery efforts.

The Enigma of Dichotomine D

The CAS number 755036-50-1 is assigned to a compound referred to as Dichotomine D.
However, extensive searches of scientific databases and literature have not yielded a definitive
chemical structure or detailed biological data for a compound with this specific designation. The
name "dichotomine" is used for a series of related [3-carboline alkaloids isolated from Stellaria
dichotoma. It is plausible that Dichotomine D belongs to this family of compounds, but without
structural elucidation, its specific properties remain unknown. Researchers are advised to
exercise caution when interpreting data solely based on the CAS number and to seek definitive
structural confirmation.
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B-Carboline Alkaloids from Stellaria dichotoma: A
Profile

The roots of Stellaria dichotoma var. lanceolata are a rich source of 3-carboline alkaloids, a
class of compounds known for their diverse pharmacological activities. Several novel
compounds, including dichotomides IlI-XIV and dichotomine E, have been isolated and
characterized. These compounds share a common tricyclic pyrido[3,4-blindole core structure.

Physicochemical Properties

While specific data for Dichotomine D is unavailable, the general properties of related 3-
carboline alkaloids are summarized below.

Property Description

Core Structure Tricyclic pyrido[3,4-bJindole

Compound Class -Carboline Alkaloids

Source Roots of Stellaria dichotoma var. lanceolata
General Solicitation Typically isolated as crystalline solids.

Varies based on specific substitutions; generally
Solubility soluble in organic solvents like methanol and

chloroform.

Pharmacological Activities and Mechanism of
Action

The [3-carboline alkaloids from Stellaria dichotoma have demonstrated significant biological

activities, primarily anti-inflammatory and cytotoxic effects.

Anti-inflammatory Activity

Several dichotomine alkaloids exhibit potent anti-inflammatory effects by inhibiting the
production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage
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cells.[1][2] The ICso values for this inhibition range from 11.3 to 19.3 yM, indicating significant
potential for development as anti-inflammatory agents.[1][2]

The anti-inflammatory action of these alkaloids is linked to the modulation of inflammatory
signaling pathways. In LPS-activated macrophages, the production of NO is primarily mediated
by the inducible nitric oxide synthase (iNOS) enzyme, which is regulated by the transcription
factor NF-kB.
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Caption: Putative signaling pathway for the anti-inflammatory action of Dichotomine alkaloids.

Cytotoxic and Other Activities

Tertiary and quaternary alkaloid extracts from Stellaria dichotoma have shown cytotoxicity
against leukemic cells.[3] Furthermore, a cyclic hexapeptide isolated from the plant, dichotomin
A, has demonstrated cell growth inhibitory activity.[4] An herbal extract from Stellaria dichotoma
var. lanceolata has also been shown to attenuate inflammatory responses in Mycobacterium
abscessus infections by inhibiting the activation of NF-kB and MAPK signaling pathways.[5]

Experimental Protocols

For researchers aiming to replicate or build upon existing studies, the following experimental
methodologies have been reported for the investigation of alkaloids from Stellaria dichotoma.

Isolation and Purification of B-Carboline Alkaloids

o Extraction: The air-dried and powdered roots of Stellaria dichotoma var. lanceolata are
typically extracted with methanol (MeOH). The resulting extract is then partitioned between
ethyl acetate (EtOAc) and water. The aqueous layer is further extracted with n-butanol (n-
BuOH).
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o Chromatography: The EtOAc and n-BuOH soluble fractions are subjected to repeated
column chromatography on silica gel, Sephadex LH-20, and preparative HPLC to yield the
pure alkaloids.

In Vitro Anti-inflammatory Assay: Nitric Oxide (NO)

Inhibition

e Cell Culture: RAW 264.7 macrophage cells are cultured in DMEM supplemented with 10%
FBS and antibiotics at 37°C in a 5% CO:z humidified atmosphere.

e Assay Procedure: Cells are seeded in 96-well plates and pre-treated with various
concentrations of the test compounds for 1 hour. Subsequently, cells are stimulated with
lipopolysaccharide (LPS, 1 pg/mL) for 24 hours.

e NO Determination: The concentration of nitrite, a stable metabolite of NO, in the culture
supernatant is measured using the Griess reagent. The absorbance at 540 nm is measured,
and the amount of nitrite is determined from a sodium nitrite standard curve.

o Cell Viability: The viability of the cells after treatment with the compounds is assessed using
the MTT assay to exclude the possibility that the observed NO inhibition is due to
cytotoxicity.

Conclusion and Future Directions

The alkaloids isolated from Stellaria dichotoma, particularly the B-carboline derivatives,
represent a promising source of new therapeutic agents with potent anti-inflammatory and
cytotoxic activities. While the specific identity of Dichotomine D remains to be elucidated, the
well-characterized dichotomines and dichotomides provide a strong foundation for further
investigation. Future research should focus on the definitive structural determination of
Dichotomine D, a comprehensive evaluation of the structure-activity relationships within this
class of alkaloids, and in-depth mechanistic studies to fully understand their therapeutic
potential. The detailed experimental protocols provided in this guide offer a roadmap for
researchers to advance our understanding of these fascinating natural products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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